Cas no 94159-41-8 (Benzeneacetic acid,3,5-dibromo-a-(3,5-dibromo-4-hydroxyphenyl)-4-hydroxy-)

• Product Name: Benzeneacetic acid,3,5-dibromo-a-(3,5-dibromo-4-hydroxyphenyl)-4-hydroxy-
• CAS No: 94159-41-8
• MF: C₁₄H₈Br₄O₄
• MW: 559.826921463013
• CID: 806826
• PubChem ID: 3023845
• Update Time: 2025-04-19

Benzeneacetic acid,3,5-dibromo-a-(3,5-dibromo-4-hydroxyphenyl)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3,5-dibromo-a-(3,5-dibromo-4-hydroxyphenyl)-4-hydroxy-
• 2,2-bis(3,5-dibromo-4-hydroxyphenyl)acetic acid
• bis(3,5-dibromo-4-hydroxyphenyl)acetic acid
• 94159-41-8
• BENZENEACETIC ACID, 3,5-DIBROMO-.ALPHA.-(3,5-DIBROMO-4-HYDROXYPHENYL)-4-HYDROXY-
• NS00040190
• EINECS 303-220-8
• 3,5-DIBROMO-.ALPHA.-(3,5-DIBROMO-4-HYDROXYPHENYL)-4-HYDROXYBENZENEACETIC ACID
• 3LM2QXZ828
• DTXSID30240871
• UNII-3LM2QXZ828
• SCHEMBL9589227

• Inchi： 1S/C14H8Br4O4/c15-7-1-5(2-8(16)12(7)19)11(14(21)22)6-3-9(17)13(20)10(18)4-6/h1-4,11,19-20H,(H,21,22)
• InChI Key： FVYXZKBOFHWUDL-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C(=O)O)C1C=C(C(=C(C=1)Br)O)Br)Br)O

Computed Properties

• Exact Mass: 559.712
• Monoisotopic Mass: 555.716
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 2.31
• Boiling Point: 520.9°Cat760mmHg
• Flash Point: 268.8°C
• Refractive Index: 1.725